Cas no 2229540-55-8 (1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol)

• Product Name: 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol
• CAS No: 2229540-55-8
• MF: C₈H₁₂F₂N₂OS
• MW: 222.255487442017
• CID: 5931894
• PubChem ID: 165751624
• Update Time: 2025-06-07

1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol
• 2229540-55-8
• 1-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol
• EN300-1971064

• Inchi： 1S/C8H12F2N2OS/c1-12(2)4-5-3-11-8(14-5)6(13)7(9)10/h3,6-7,13H,4H2,1-2H3
• InChI Key： NCTXXHFQDJCOAJ-UHFFFAOYSA-N
• SMILES： S1C(C(C(F)F)O)=NC=C1CN(C)C

Computed Properties

• Exact Mass: 222.06384051g/mol
• Monoisotopic Mass: 222.06384051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.6Ų

Additional information on 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol

Introduction to 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol (CAS No. 2229540-55-8)

1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2229540-55-8, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The molecular structure of this compound incorporates several key functional groups, including a thiazole ring and a difluoroethanol moiety, which contribute to its distinct reactivity and biological activity.

The thiazole ring is a heterocyclic compound consisting of sulfur and nitrogen atoms, making it a common motif in many biologically active molecules. Its presence in 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol suggests that the compound may exhibit properties similar to other thiazole-based drugs, which are known for their antimicrobial, anti-inflammatory, and antiviral effects. The difluoroethanol group introduces fluorine atoms into the molecule, which can enhance metabolic stability and bioavailability, making it an attractive feature for pharmaceutical applications.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate pharmacokinetic properties. The incorporation of fluorine into organic molecules can lead to increased lipophilicity, reduced metabolic clearance, and improved binding affinity to biological targets. This makes 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol a promising candidate for further investigation in drug discovery.

The compound's structure also features a dimethylamino group attached to the thiazole ring. This group is known to enhance the basicity of the molecule and can participate in various chemical reactions, including nucleophilic substitution and coordination with metal ions. The presence of this group may contribute to the compound's ability to interact with biological targets such as enzymes and receptors, thereby influencing its pharmacological activity.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Thiazole derivatives have been extensively studied for their potential therapeutic applications due to their ability to modulate various biological pathways. For instance, some thiazole-based compounds have shown promise in treating neurological disorders, infectious diseases, and cancer. The unique structural features of 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol position it as a valuable scaffold for developing new drugs targeting these conditions.

The synthesis of 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the molecule typically requires specialized synthetic techniques such as halogen exchange reactions or metal-catalyzed cross-coupling reactions. These synthetic strategies ensure that the desired fluorinated product is obtained with high yield and purity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and materials science due to its unique chemical properties. For example, fluorinated compounds have been shown to exhibit enhanced stability against environmental degradation, making them suitable for use in crop protection agents. Additionally, the structural complexity of 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-ol may inspire new designs for advanced materials with tailored properties.

In conclusion, 1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}-2,2-difluoroethan-1-oL (CAS No. 2229540_55_8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new uses for this compound，its importance in the chemical and pharmaceutical industries is likely to grow.